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Compound of Interest

Compound Name: 2,2-Dimethyloxetane

Cat. No.: B3031686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 2,2-
dimethyloxetane as a versatile building block in organic synthesis. The unique properties of its

strained four-membered ring make it a valuable synthon for the introduction of specific

structural motifs in complex molecules, particularly in the field of medicinal chemistry.

Introduction
2,2-Dimethyloxetane is a four-membered cyclic ether characterized by a gem-dimethyl group

at the C2 position. The significant ring strain of the oxetane ring, estimated to be around 25-26

kcal/mol, is the primary driver of its reactivity.[1] This inherent strain allows for facile ring-

opening reactions under various conditions, making 2,2-dimethyloxetane an excellent

precursor for the synthesis of 1,3-difunctionalized compounds and for introducing the sterically

demanding 3,3-dimethyl-3-hydroxypropyl moiety into target molecules.

Key Applications in Organic Synthesis
The utility of 2,2-dimethyloxetane spans several areas of chemical synthesis, from the

construction of complex molecules to materials science.

Medicinal Chemistry: The oxetane motif is increasingly utilized in drug discovery to improve

the physicochemical properties of drug candidates.[2][3] Incorporating the 2,2-
dimethyloxetane moiety can enhance aqueous solubility, metabolic stability, and
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lipophilicity, while also introducing conformational rigidity.[1][3][4][5] It often serves as a polar

and stable isosteric replacement for gem-dimethyl or carbonyl groups.[2][5]

Building Block for Complex Molecules: As a synthon, it provides a reliable method for

introducing a quaternary center and a primary alcohol, separated by a three-carbon chain,

through nucleophilic ring-opening.[1]

Polymer Chemistry: 2,2-dimethyloxetane can undergo cationic ring-opening polymerization

(CROP) to produce polyethers with unique properties.[1]

Materials Science: Its rapid ring-opening upon photoinitiation makes it a valuable component

in UV-curable formulations for coatings and adhesives, contributing to fast curing speeds.[1]

Physicochemical and Spectroscopic Data
A summary of the key properties of 2,2-dimethyloxetane is provided below for easy reference.

Property Value Source

Molecular Formula C₅H₁₀O [6]

Molecular Weight 86.13 g/mol [6]

CAS Number 6245-99-4 [6]

Density 0.857 g/cm³ [7]

Boiling Point 67.9 °C at 760 mmHg [7]

Refractive Index 1.407 [7]

LogP 1.18530 [7]

SMILES CC1(CCO1)C [6]

InChIKey
XHYFCIYCSYEDCP-

UHFFFAOYSA-N
[6]
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The following protocols provide detailed methodologies for the synthesis of 2,2-
dimethyloxetane and its subsequent use in a typical ring-opening reaction.

Protocol 1: Synthesis of 2,2-Dimethyloxetane via Intramolecular Williamson Etherification

This protocol describes the synthesis of 2,2-dimethyloxetane from 2,2-dimethyl-1,3-

propanediol, a method that involves monotosylation followed by base-induced cyclization.[1]

Workflow Diagram:
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Step 1: Monotosylation

Step 2: Cyclization

2,2-Dimethyl-1,3-propanediol Monotosylated Intermediate TsCl, Pyridine, 0°C to RT 

p-Toluenesulfonyl chloride (TsCl)

Pyridine (Solvent/Base)

Monotosylated Intermediate

Sodium Hydride (NaH)

THF (Solvent)

2,2-Dimethyloxetane NaH, THF, Reflux 

Reactants

Intermediate

Product

2,2-Dimethyloxetane

Lithium Alkoxide Intermediate

 1. R-Li, THF, -78 °C to RT 

Nucleophile (e.g., R-Li)

3-Substituted-3-methyl-1-butanol

 2. Aqueous Workup (H₃O⁺) 
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Lead Compound
(e.g., with gem-dimethyl group)

Isosteric Replacement
(gem-dimethyl -> oxetane)

Modified Compound
(with 3,3-disubstituted oxetane)

Improved
Aqueous Solubility

Enhanced
Metabolic Stability

Reduced
Lipophilicity (LogD)

Maintained or Improved
Potency

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3031686#use-of-2-2-dimethyloxetane-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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